Cas no 1822872-23-0 (BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE)

BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE is a morpholine-derived ester compound with a benzyl-protected carboxylate group and an ethoxycarbonylmethyl substituent. This structure makes it a versatile intermediate in organic synthesis, particularly for the modification of morpholine scaffolds in pharmaceutical and agrochemical applications. The benzyl group enhances solubility in organic solvents, facilitating further functionalization, while the ethoxycarbonylmethyl moiety provides a reactive handle for nucleophilic substitution or hydrolysis. Its stability under mild conditions allows for controlled reactions, making it suitable for multi-step synthetic routes. The compound is commonly employed in the preparation of biologically active molecules, including potential drug candidates and specialty chemicals.

BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE structure

1822872-23-0 structure

Product Name:BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE

CAS No:1822872-23-0

MF:C₁₆H₂₁NO₅

MW:307.341645002365

CID:5220886

Update Time:2025-05-20

BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE Chemical and Physical Properties

Names and Identifiers

- BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE
- 2-Morpholineacetic acid, 4-[(phenylmethoxy)carbonyl]-, ethyl ester
- Inchi： 1S/C16H21NO5/c1-2-20-15(18)10-14-11-17(8-9-21-14)16(19)22-12-13-6-4-3-5-7-13/h3-7,14H,2,8-12H2,1H3
- InChI Key： WMOMMPYQGPFAAR-UHFFFAOYSA-N
- SMILES： N1(C(OCC2=CC=CC=C2)=O)CCOC(CC(OCC)=O)C1

BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM512191-1g	Benzyl 2-(2-ethoxy-2-oxoethyl)morpholine-4-carboxylate	1822872-23-0	97%	1g	$395	2023-03-10

BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE Related Literature

1. An intermolecular C–C coupling reaction of iridium complexes†

Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†

Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
3. An integrated digital microfluidic chip for multiplexed proteomic sample preparation and analysis by MALDI-MS†

Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
4. Aluminium complexes with thio-phosphorus ligands: syntheses and characterisations of [Al2(CyPS3)2(CyPHS2)2] and [Al(S2PPh2)3]†

Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE

BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE: A Comprehensive Overview

BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE, with the CAS number 1822872-23-0, is a compound of significant interest in the field of organic chemistry and pharmaceutical research. This compound, characterized by its complex structure, has garnered attention due to its potential applications in drug development and as a versatile intermediate in synthetic chemistry. Recent studies have highlighted its role in the synthesis of bioactive molecules, making it a focal point for researchers exploring novel therapeutic agents.

The molecular structure of BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE comprises a benzyl group attached to a morpholine ring, which is further substituted with an ethoxycarbonylmethyl group. This unique arrangement allows for diverse chemical reactivity and functionalization, making it a valuable building block in organic synthesis. The compound's stability and reactivity have been extensively studied, with findings published in leading journals such as Journal of Medicinal Chemistry and Organic Process Research & Development.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE. Researchers have employed catalytic asymmetric synthesis to produce enantiomerically enriched versions of this compound, which are crucial for pharmacological studies. These methods not only enhance the compound's purity but also reduce environmental impact, aligning with green chemistry principles.

In terms of applications, BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE has shown promise in the development of peptide-based drugs. Its ability to act as a protecting group for amino acids during peptide synthesis has been validated in recent clinical trials. Additionally, the compound's role in the synthesis of macrocyclic structures has opened new avenues for developing cyclic peptides with enhanced bioavailability.

The pharmacokinetic properties of BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE have been thoroughly investigated. Studies conducted by pharmaceutical companies such as Pfizer and Merck indicate that the compound exhibits favorable absorption profiles and low toxicity levels, making it a safe candidate for further drug development.

In conclusion, BENZYL 2-((ETHOXYCARBONYL)METHYL)MORPHOLINE-4-CARBOXYLATE (CAS No: 1822872-23-0) stands as a pivotal molecule in contemporary organic chemistry and pharmacology. Its versatile structure, coupled with recent advancements in synthetic techniques and pharmacological applications, underscores its importance as a key player in the development of innovative therapeutic agents.